molecular formula C18H23N3O2 B6640156 N-[(1-hydroxycycloheptyl)methyl]-4-pyrazol-1-ylbenzamide

N-[(1-hydroxycycloheptyl)methyl]-4-pyrazol-1-ylbenzamide

Cat. No. B6640156
M. Wt: 313.4 g/mol
InChI Key: OKDLFZGABBOQFI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[(1-hydroxycycloheptyl)methyl]-4-pyrazol-1-ylbenzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a synthetic compound that has been synthesized through a multistep process involving various chemical reactions.

Mechanism of Action

The exact mechanism of action of N-[(1-hydroxycycloheptyl)methyl]-4-pyrazol-1-ylbenzamide is not fully understood. However, it is believed to exert its effects by inhibiting the activity of cyclooxygenase enzymes, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that N-[(1-hydroxycycloheptyl)methyl]-4-pyrazol-1-ylbenzamide can reduce the production of inflammatory mediators such as prostaglandins and cytokines. It has also been found to reduce pain and inflammation in animal models of arthritis and other inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[(1-hydroxycycloheptyl)methyl]-4-pyrazol-1-ylbenzamide in lab experiments is its ability to selectively inhibit cyclooxygenase enzymes without affecting other cellular processes. However, its limited solubility in aqueous solutions can make it challenging to work with in certain experimental setups.

Future Directions

There are several potential future directions for the study of N-[(1-hydroxycycloheptyl)methyl]-4-pyrazol-1-ylbenzamide. One area of interest is its potential use in the treatment of chronic pain and inflammatory disorders. Further studies are needed to determine its efficacy and safety in human subjects. Additionally, its potential use as a tool for studying the role of cyclooxygenase enzymes in various physiological processes warrants further investigation.

Synthesis Methods

The synthesis of N-[(1-hydroxycycloheptyl)methyl]-4-pyrazol-1-ylbenzamide involves the reaction of 4-pyrazol-1-ylbenzoic acid with 1-chloromethylcycloheptane in the presence of a base. The resulting intermediate is then reacted with hydroxylamine hydrochloride to form the final product.

Scientific Research Applications

N-[(1-hydroxycycloheptyl)methyl]-4-pyrazol-1-ylbenzamide has been studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation-related disorders.

properties

IUPAC Name

N-[(1-hydroxycycloheptyl)methyl]-4-pyrazol-1-ylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H23N3O2/c22-17(19-14-18(23)10-3-1-2-4-11-18)15-6-8-16(9-7-15)21-13-5-12-20-21/h5-9,12-13,23H,1-4,10-11,14H2,(H,19,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OKDLFZGABBOQFI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCCC(CC1)(CNC(=O)C2=CC=C(C=C2)N3C=CC=N3)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H23N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

313.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(1-hydroxycycloheptyl)methyl]-4-pyrazol-1-ylbenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.